Cas no 3786-29-6 (Butanediamide,2-methylene-)

• Product Name: Butanediamide,2-methylene-
• CAS No: 3786-29-6
• MF: C₅H₈N₂O₂
• MW: 128.129220962524
• CID: 315917
• PubChem ID: 239162
• Update Time: 2025-04-19

Butanediamide,2-methylene- Chemical and Physical Properties

Names and Identifiers

• Butanediamide,2-methylene-
• 2-methylidenebutanediamide
• AC1L62K9
• AC1Q5IRC
• Itaconamide
• Itaconic diamide
• NSC43974
• Succinamide, 2-methylene-
• 3786-29-6
• DTXSID30191298
• NSC 43974
• AKOS006338235
• NSC-43974
• itaconic amide
• 287SW8OJ4O
• 2-Methylenesuccinamide #
• SCHEMBL370642
• Butanediamide, 2-methylene-
• UNII-287SW8OJ4O
• 2-METHYLENEBUTANEDIAMIDE

• Inchi： 1S/C5H8N2O2/c1-3(5(7)9)2-4(6)8/h1-2H2,(H2,6,8)(H2,7,9)
• InChI Key： JGBOVFKUKBGAJQ-UHFFFAOYSA-N
• SMILES： O=C(CC(=C)C(N)=O)N

Computed Properties

• Exact Mass: 128.05864
• Monoisotopic Mass: 128.058577502g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 9
• Rotatable Bond Count: 3
• Complexity: 162
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.4
• Topological Polar Surface Area: 86.2Ų

Experimental Properties

• PSA: 86.18
• LogP: 0.30390

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Fatty amides